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Compound of Interest

Compound Name: 2-Chloroquinoxaline-6-carbonitrile

Cat. No.: B3390686 Get Quote

For immediate reference, 2-Chloroquinoxaline-6-carbonitrile is classified as a hazardous

substance and must be handled and disposed of according to strict safety protocols. This guide

provides essential procedural information for researchers, scientists, and drug development

professionals to ensure safe handling and disposal, minimizing environmental and health risks.

All procedures should be conducted in accordance with local, regional, and national

regulations.

Hazard and Safety Summary
2-Chloroquinoxaline-6-carbonitrile and structurally similar compounds are potent chemicals.

Based on data for related quinoxaline derivatives, this substance should be treated as toxic if

swallowed, inhaled, or in contact with skin, and as an irritant to skin and eyes.[1][2][3]

Adherence to personal protective equipment (PPE) guidelines is mandatory.
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Hazard Classification &
Safety Information

Specification Source

GHS Hazard Statements

H301, H311, H331 (Toxic if

swallowed, in contact with skin,

or if inhaled)

[2]

H315 (Causes skin irritation) [2][3]

H319 (Causes serious eye

irritation)
[2][3]

H335 (May cause respiratory

irritation)
[2][3]

Personal Protective Equipment

(PPE)
Eye/Face Protection

Safety glasses with side-

shields or face shield.[4][5]

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile rubber).[5]

[6]

Body Protection
Protective clothing, lab coat.[4]

[6]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[2][6] A dust mask or

respirator may be required.[7]

Storage Conditions

Keep container tightly closed

in a dry, cool, and well-

ventilated place.[1][6][7] Store

locked up.[1][2][7]

Disposal and Decontamination Protocols
The primary disposal method for 2-Chloroquinoxaline-6-carbonitrile is through a licensed

hazardous waste disposal company. Under no circumstances should this chemical be disposed

of down the drain or released into the environment.[1][5][8]
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Step-by-Step Disposal Procedure
Waste Segregation and Collection:

Collect waste 2-Chloroquinoxaline-6-carbonitrile and any contaminated materials (e.g.,

filter paper, absorbent pads) in a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a tightly

sealing lid.

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "2-
Chloroquinoxaline-6-carbonitrile," and any associated hazard symbols (e.g., toxic).

Storage Pending Disposal:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be well-ventilated and away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Dispose of the contents and container in accordance with all applicable local, state, and

federal regulations.[7][9]

Accidental Release and Spill Cleanup
In the event of a spill, evacuate non-essential personnel and ensure adequate ventilation.[4][6]

Containment:

Prevent further leakage or spillage if it is safe to do so.[5][8] Do not let the product enter

drains.[1][5]
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For solid spills, carefully sweep or vacuum up the material, avoiding dust generation.[1][7]

[8]

For solutions, absorb with an inert, non-combustible material such as sand, diatomite, or

universal binders.[4][5][6]

Collection:

Place all contaminated materials and absorbents into a suitable, sealed container for

disposal as hazardous waste.[5][8]

Decontamination:

Clean the affected area thoroughly. Surfaces can be decontaminated by scrubbing with

alcohol.[4][6]

Dispose of all cleaning materials as hazardous waste.

Personal Safety:

Wear full personal protective equipment (PPE) throughout the cleanup process.[4][6]

Note on Experimental Protocols: The disposal procedures outlined are based on established

principles of hazardous waste management as detailed in Safety Data Sheets (SDS) for this

and structurally related chemicals. Specific experimental protocols for the disposal of 2-
Chloroquinoxaline-6-carbonitrile are not detailed in available literature; disposal is dictated

by regulatory compliance.

Disposal Workflow
The following diagram illustrates the decision-making process for handling 2-
Chloroquinoxaline-6-carbonitrile waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sigmaaldrich.com/SK/en/sds/SIGMA/C4261?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/OR18339_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10280650&countryCode=GB&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0095822.pdf
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD720839.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0255271.pdf
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD720839.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10280650&countryCode=GB&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0095822.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0255271.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0095822.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0255271.pdf
https://www.benchchem.com/product/b3390686?utm_src=pdf-body
https://www.benchchem.com/product/b3390686?utm_src=pdf-body
https://www.benchchem.com/product/b3390686?utm_src=pdf-body
https://www.benchchem.com/product/b3390686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3390686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Waste Generation

Handling & Containment

Disposal Path

2-Chloroquinoxaline-6-carbonitrile
Waste Generated

Routine Experimental Waste

Routine

Accidental Spill or Release

Accidental

Collect in Designated
Hazardous Waste Container

Contain Spill with
Inert Absorbent

Collect Contaminated Material
into Sealed Container

Label Container with Contents
and Hazard Information

Store in Secure
Waste Accumulation Area

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Decision workflow for handling and disposal of 2-Chloroquinoxaline-6-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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